N-(3,4-dichloro-2-methylphenyl)acetamide

• IUPAC Name: N-(3,4-dichloro-2-methylphenyl)acetamide
• InChI: InChI=1S/C9H9Cl2NO/c1-5-8(12-6(2)13)4-3-7(10)9(5)11/h3-4H,1-2H3,(H,12,13)
• InChI Key: CWMPSUWAYKWURQ-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C=CC(=C1Cl)Cl)NC(=O)C
• Molecular Formula: C9H9Cl2NO
• Molecular Weight: 218.08 g/mol

Description

N-(3,4-dichloro-2-methylphenyl)acetamide, also known as Dichlofenthion, is a chemical compound that belongs to the group of organophosphate insecticides. It has been widely used in agriculture to control pests and insects that damage crops. Despite its effectiveness, there have been concerns about its potential impact on human health and the environment.

Mechanism of Action

N-(3,4-dichloro-2-methylphenyl)acetamide works by inhibiting the activity of acetylcholinesterase, an enzyme that is essential for the proper functioning of the nervous system. This leads to the accumulation of acetylcholine, a neurotransmitter, which causes overstimulation of the nervous system and ultimately results in paralysis and death of the insect.
Biochemical and Physiological Effects
The inhibition of acetylcholinesterase by this compound can also affect humans and other non-target organisms. Exposure to the compound can lead to symptoms such as nausea, headache, and dizziness. In severe cases, it can cause convulsions, respiratory failure, and even death. Long-term exposure to the compound has been linked to neurological disorders such as Parkinson's disease.

Advantages and Limitations for Lab Experiments

N-(3,4-dichloro-2-methylphenyl)acetamide is a useful tool for studying the role of acetylcholinesterase in the nervous system. Its insecticidal properties make it a valuable tool for studying the effects of insecticides on non-target organisms. However, its toxicity and potential impact on human health and the environment limit its use in lab experiments.

Future Directions

There are several areas of research that can be explored in the future regarding N-(3,4-dichloro-2-methylphenyl)acetamide. One area of interest is the development of safer and more environmentally friendly alternatives to the compound. Another area of research is the investigation of the compound's potential use in the treatment of neurological disorders such as Alzheimer's disease. Finally, more studies are needed to understand the long-term effects of the compound on human health and the environment.
Conclusion
This compound is a chemical compound that has been widely used in agriculture as an insecticide. Its mechanism of action involves the inhibition of acetylcholinesterase, which can also affect humans and other non-target organisms. While it has been extensively studied for its insecticidal properties, there are concerns about its potential impact on human health and the environment. Future research should focus on developing safer alternatives and investigating its potential use in the treatment of neurological disorders.

Scientific Research Applications

N-(3,4-dichloro-2-methylphenyl)acetamide has been extensively studied for its insecticidal properties. It has been shown to be effective against a wide range of pests, including aphids, mites, and whiteflies. In addition, it has been used in the control of insects that transmit diseases such as malaria and dengue fever. The compound has also been investigated for its potential use in the treatment of head lice.